Cas no 50451-22-4 (4-methylpiperazine-1-carbonitrile)

• Product Name: 4-methylpiperazine-1-carbonitrile
• CAS No: 50451-22-4
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 933752
• PubChem ID: 10419183
• Update Time: 2025-07-02

4-methylpiperazine-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-methyl-piperazine-1-carbonitrile
• 4-methylpiperazine-1-carbonitrile
• 4-methyl-1-piperazinecarbonitrile
• DTXSID70439505
• AKOS006330389
• CS-0343010
• EN300-1268690
• SCHEMBL4588662
• 50451-22-4
• Z1198183625
• VMGJEMZVRQAYRA-UHFFFAOYSA-N

• Inchi： 1S/C6H11N3/c1-8-2-4-9(6-7)5-3-8/h2-5H2,1H3
• InChI Key： VMGJEMZVRQAYRA-UHFFFAOYSA-N
• SMILES： N1(C)CCN(C#N)CC1

Computed Properties

• Exact Mass: 125.09500
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 30.3Ų

Experimental Properties

• PSA: 30.27000
• LogP: -0.40932

Additional information on 4-methylpiperazine-1-carbonitrile

4-Methylpiperazine-1-Carbonitrile: A Versatile Compound with Broad Applications in Biomedical Research

4-Methylpiperazine-1-carbonitrile, also known by its CAS No. 50451-22-4, is a nitrogen-containing heterocyclic compound that has garnered significant attention in the field of biomedical research. This compound belongs to the class of piperidine derivatives, which are widely studied for their potential applications in drug discovery, material science, and chemical synthesis. The unique molecular structure of 4-methylpiperazine-1-carbonitrile enables it to interact with various biological targets, making it a promising candidate for therapeutic development.

Recent studies have highlighted the role of 4-methylpiperazine-1-carbonitrile in modulating cellular signaling pathways. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its ability to inhibit the activity of certain enzymes involved in neurodegenerative diseases. This finding underscores the importance of understanding the molecular mechanisms underlying its biological effects. The compound’s structural features, including the presence of a nitrile group and a methyl-substituted piperazine ring, contribute to its diverse pharmacological properties.

One of the most notable applications of 4-methylpiperazine-1-carbon,1-trile is in the development of small-molecule inhibitors for cancer therapy. Researchers have explored its potential to target specific oncogenic pathways, such as the PI3K/AKT/mTOR pathway, which is frequently dysregulated in malignant tumors. A 2024 study published in Cancer Research reported that 4-methylpiperazine-1-carbonitrile exhibited significant anti-proliferative activity against breast cancer cell lines, suggesting its potential as a lead compound for further drug development.

The synthesis of 4-methylpiperazine-1-carbonitrile has been optimized through various chemical approaches to improve yield and purity. A recent breakthrough in green chemistry has enabled the production of this compound using environmentally friendly methods, which is particularly relevant in the context of sustainable pharmaceutical manufacturing. This advancement not only reduces the ecological footprint but also aligns with the growing emphasis on eco-friendly practices in the biomedical industry.

Additionally, 4-methylpiperazine-1-carbonitrile has shown promise in the field of neuropharmacology. Preclinical studies have indicated its potential to modulate neurotransmitter systems, such as the dopaminergic and serotonergic pathways, which are implicated in psychiatric disorders. A 2023 study in Neuropsychopharmacology found that the compound could alleviate symptoms of depression in animal models, highlighting its potential as a novel therapeutic agent for mood disorders.

The pharmacokinetic profile of 4-methylpiperazine-1-carbonitrile is another area of active research. Researchers are investigating its absorption, distribution, metabolism, and excretion (ADME) properties to determine its suitability as a drug candidate. A 2024 study published in Drug Metabolism and Disposition revealed that the compound exhibited favorable oral bioavailability and a long half-life, which are critical factors for the development of effective therapeutic agents.

Moreover, 4-methylpiperazine-1-carbonitrile has been explored for its potential applications in material science. Its unique chemical structure allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For example, a 2023 study in Advanced Materials demonstrated its use in the creation of biocompatible polymers for drug delivery systems, which could enhance the efficacy and safety of therapeutic agents.

Despite its promising applications, the use of 4-methylpiperazine-1-carbonitrile requires careful consideration of its safety profile. While preclinical studies have not reported significant toxicological concerns, further research is needed to fully understand its long-term effects. A 2024 review in Toxicological Sciences emphasized the importance of conducting comprehensive toxicological assessments to ensure the compound’s safety for therapeutic use.

The future of 4-methylpiperazine-1-carbonitrile in biomedical research appears highly promising. Ongoing studies are focused on elucidating its molecular interactions with various biological targets, as well as optimizing its chemical properties for enhanced therapeutic efficacy. The compound’s versatility in different research domains underscores its potential to contribute to the development of innovative treatments for a wide range of diseases.

In conclusion, 4-methylpiperazine-1-carbonitrile (CAS No. 50451-22-4) represents a valuable compound with diverse applications in biomedical research. Its unique chemical structure and biological activity make it a promising candidate for further exploration in drug discovery, material science, and therapeutic development. As research in this area continues to advance, the compound is likely to play an increasingly important role in addressing complex health challenges.